Cas no 20021-06-1 (N,N'-bis(2-{[bis(propan-2-yloxy)phosphoryl]amino}ethyl)-N,N,N',N'-tetramethyloctane-1,8-diaminium dibromide)

• Product name: N,N'-bis(2-{[bis(propan-2-yloxy)phosphoryl]amino}ethyl)-N,N,N',N'-tetramethyloctane-1,8-diaminium dibromide
• CAS No: 20021-06-1
• MF: C₂₈H₆₆Br₂N₄O₆P₂
• MW: 776.602368831635
• CID: 1389659
• PubChem ID: 29915

N,N'-bis(2-{[bis(propan-2-yloxy)phosphoryl]amino}ethyl)-N,N,N',N'-tetramethyloctane-1,8-diaminium dibromide Chemical and Physical Properties

Names and Identifiers

• N,N'-bis(2-{[bis(propan-2-yloxy)phosphoryl]amino}ethyl)-N,N,N',N'-tetramethyloctane-1,8-diaminium dibromide
• 2-[di(propan-2-yloxy)phosphorylamino]ethyl-[8-[2-[di(propan-2-yloxy)phosphorylamino]ethyl-dimethylazaniumyl]octyl]-dimethylazanium,dibromide
• Octamethylenebis(dimethyl(2-(diisopropylphosphonoamino)ethyl)ammonium bromide)
• 20021-06-1
• 9020 HC
• DTXSID20942019
• N~1~,N~8~-Bis[2-({bis[(propan-2-yl)oxy]phosphoryl}amino)ethyl]-N~1~,N~1~,N~8~,N~8~-tetramethyloctane-1,8-bis(aminium) dibromide
• Ammonium, octamethylenebis(dimethyl(2-(phosphonoamino)ethyl)-, dibromide, tetraisopropyl ester

• Inchi： InChI=1S/C28H66N4O6P2.2BrH/c1-25(2)35-39(33,36-26(3)4)29-19-23-31(9,10)21-17-15-13-14-16-18-22-32(11,12)24-20-30-40(34,37-27(5)6)38-28(7)8;;/h25-28H,13-24H2,1-12H3,(H,29,33)(H,30,34);2*1H/q+2;;/p-2
• InChI Key： YFLRYKFUAAKYOP-UHFFFAOYSA-L
• SMILES： CC(C)OP(=O)(NCC[N+](C)(C)CCCCCCCC[N+](C)(C)CCNP(=O)(OC(C)C)OC(C)C)OC(C)C.[Br-].[Br-]

Computed Properties

• Exact Mass: 707.766
• Monoisotopic Mass: 774.282434
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 42
• Rotatable Bond Count: 25
• Complexity: 673
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.1

Experimental Properties

• PSA: 99.26
• LogP: 1.36500